Cas no 849722-53-8 (Ethyl 4-(4-chlorophenyl)-5-(2,4-dichlorophenyl)oxazole-2-carboxylate)

Ethyl 4-(4-chlorophenyl)-5-(2,4-dichlorophenyl)oxazole-2-carboxylate is a halogenated oxazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a substituted oxazole core, which is known for its bioactivity, particularly in medicinal chemistry. The presence of multiple chlorine substituents enhances its lipophilicity and may influence binding affinity in biological systems. This compound serves as a versatile intermediate for synthesizing more complex molecules, particularly those targeting enzyme inhibition or receptor modulation. Its stability under standard conditions and well-defined synthetic route make it a practical choice for exploratory studies. Further research may explore its utility in developing novel therapeutic or crop protection agents.
Ethyl 4-(4-chlorophenyl)-5-(2,4-dichlorophenyl)oxazole-2-carboxylate structure
849722-53-8 structure
Product Name:Ethyl 4-(4-chlorophenyl)-5-(2,4-dichlorophenyl)oxazole-2-carboxylate
CAS No:849722-53-8
MF:C18H12Cl3NO3
MW:396.651782035828
CID:1093328
PubChem ID:72942669
Update Time:2025-06-06

Ethyl 4-(4-chlorophenyl)-5-(2,4-dichlorophenyl)oxazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 4-(4-chlorophenyl)-5-(2,4-dichlorophenyl)oxazole-2-carboxylate
    • ethyl 4-(4-chlorophenyl)-5-(2,4-dichlorophenyl)-1,3-oxazole-2-carboxylate
    • A923158
    • Ethyl4-(4-chlorophenyl)-5-(2,4-dichlorophenyl)oxazole-2-carboxylate
    • 849722-53-8
    • Inchi： 1S/C18H12Cl3NO3/c1-2-24-18(23)17-22-15(10-3-5-11(19)6-4-10)16(25-17)13-8-7-12(20)9-14(13)21/h3-9H,2H2,1H3
    • InChI Key： UYXWXFRURXPVJS-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=CC=1C1=C(C2C=CC(=CC=2)Cl)N=C(C(=O)OCC)O1)Cl

Computed Properties

  • Exact Mass: 394.988276g/mol
  • Monoisotopic Mass: 394.988276g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 459
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 52.3Ų

Ethyl 4-(4-chlorophenyl)-5-(2,4-dichlorophenyl)oxazole-2-carboxylate Security Information

  • Storage Condition：Sealed in dry,2-8°C

Ethyl 4-(4-chlorophenyl)-5-(2,4-dichlorophenyl)oxazole-2-carboxylate Pricemore >>

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Ethyl 4-(4-chlorophenyl)-5-(2,4-dichlorophenyl)oxazole-2-carboxylate Related Literature

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